Methyl 5-methoxyquinoline-3-carboxylate
Description
Methyl 5-methoxyquinoline-3-carboxylate is a quinoline derivative characterized by a methoxy group at the 5-position and a methyl ester at the 3-position of the quinoline core. Its molecular formula is C₁₂H₁₁NO₃, with a molecular weight of 233.22 g/mol. This compound is primarily utilized in pharmaceutical research and organic synthesis as a building block for antimalarial agents and other bioactive molecules .
Properties
Molecular Formula |
C12H11NO3 |
|---|---|
Molecular Weight |
217.22 g/mol |
IUPAC Name |
methyl 5-methoxyquinoline-3-carboxylate |
InChI |
InChI=1S/C12H11NO3/c1-15-11-5-3-4-10-9(11)6-8(7-13-10)12(14)16-2/h3-7H,1-2H3 |
InChI Key |
GAIRQBVKPXPCST-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=CC2=C1C=C(C=N2)C(=O)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Research Findings
Substituent Position Matters : Methoxy groups at C5 (as in the target compound) improve binding affinity in antimalarial targets compared to C7 or C8 substitutions .
Halogenation Enhances Bioactivity : Chloro substituents at C4 or C5 increase potency but may elevate toxicity risks, necessitating careful SAR optimization .
Ester Group Flexibility : Ethyl esters offer synthetic flexibility but may reduce metabolic stability compared to methyl esters in drug candidates .
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